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Compound of Interest

Compound Name: Metosulam

Cat. No.: B166753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of dose-response studies conducted on

the herbicide metosulam, focusing on its efficacy against various broadleaf weed species. The

information compiled herein is intended to guide researchers and professionals in designing

and interpreting experiments related to this acetolactate synthase (ALS) inhibitor.

Introduction to Metosulam
Metosulam is a post-emergence herbicide belonging to the triazolopyrimidine sulfonanilide

family. It is effective for the control of a range of broadleaf weeds in cereal crops. Its primary

mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, also known as

acetohydroxyacid synthase (AHAS).[1] This enzyme is crucial for the biosynthesis of branched-

chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis

and overall plant growth.[1][2] Inhibition of ALS leads to a deficiency in these amino acids,

ultimately resulting in the cessation of plant growth and death.[1][2]

Data Presentation: Dose-Response of Metosulam on
Broadleaf Weeds
The efficacy of metosulam is dependent on the weed species, application rate, and

environmental conditions such as temperature. The following tables summarize available

quantitative and qualitative data from various studies.
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Table 1: Quantitative Dose-Response Data for Metosulam on Raphanus raphanistrum (Wild

Radish)

A study on the temperature-mediated responses of metosulam on Raphanus raphanistrum

demonstrated a significant increase in herbicide activity with rising temperatures. The effective

dose for 50% reduction in fresh weight (ED50) decreased as the temperature increased,

indicating higher efficacy at warmer temperatures.

Temperature (°C) Metosulam ED50 (g a.i./ha) Efficacy Trend

1
High (precise value not

specified, but activity is lowest)
Lower Efficacy

5 Lower than at 1°C Increasing Efficacy

10 Lower than at 5°C Increasing Efficacy

15 Lower than at 10°C Increasing Efficacy

20

Lowest ED50 (activity

increased 7-fold compared to

1°C)

Highest Efficacy

Data adapted from a study on the temperature-mediated responses of flumetsulam and

metosulam on Raphanus raphanistrum.[3] At 20°C, all tested doses of metosulam resulted in

a greater than 50% reduction in biomass.[3]

Table 2: Qualitative Efficacy of Metosulam on Various Broadleaf Weed Species
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Weed Family Weed Species
Efficacy at 5 g
a.i./ha

Notes

Brassicaceae

Raphanus

raphanistrum (Wild

Radish)

Control Effective at this rate.

Brassicaceae
Other species (e.g.,

mustards)
Control

Generally effective

against this family.

Boraginaceae
Amsinckia calycina

(Yellow Burr-weed)
Control Effective at this rate.

Fabaceae Various species Active

Metosulam shows

activity against this

family.

Experimental Protocols
The following protocols are generalized from methodologies cited in various herbicide dose-

response studies and can be adapted for specific experimental needs.

Greenhouse Pot Study for Post-Emergence Dose-
Response
Objective: To determine the dose-response of various broadleaf weed species to post-

emergence application of metosulam under controlled greenhouse conditions.

Materials:

Seeds of target broadleaf weed species (e.g., Raphanus raphanistrum, Amsinckia calycina)

Pots (e.g., 10 cm diameter) filled with a suitable potting mix

Metosulam formulation (e.g., water-dispersible granules)

Adjuvant (non-ionic surfactant or crop oil concentrate)

Research-grade spray chamber or cabinet
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Greenhouse with controlled temperature and light conditions

Analytical balance and volumetric flasks

Procedure:

Plant Culture:

Sow a predetermined number of seeds of each weed species into individual pots.

Water the pots as needed and allow the seedlings to emerge and grow to a specific stage

(e.g., 2-4 true leaves).

Thin seedlings to a uniform number per pot (e.g., 4-5 plants) prior to herbicide application.

Herbicide Preparation:

Prepare a stock solution of metosulam at a high concentration.

Perform serial dilutions to create a range of treatment concentrations. A typical dose-

response study includes a logarithmic series of doses, including a non-treated control.

Add the recommended rate of a non-ionic surfactant or crop oil concentrate to each

herbicide solution.

Herbicide Application:

Calibrate the spray chamber to deliver a specific volume of spray solution (e.g., 200 L/ha)

at a constant pressure.

Place the pots with the weed seedlings in the spray chamber and apply the respective

herbicide treatments.

Include a set of control pots that are sprayed only with water and adjuvant.

Post-Application Care and Data Collection:
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Return the pots to the greenhouse and maintain optimal growing conditions (e.g., 20-25°C,

16-hour photoperiod).

Visually assess weed control or injury at set time points (e.g., 7, 14, and 21 days after

treatment) using a rating scale (e.g., 0% = no effect, 100% = complete kill).

At the final assessment, harvest the above-ground biomass from each pot.

Determine the fresh weight of the biomass immediately after harvesting.

Dry the biomass in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g.,

72 hours) and record the dry weight.

Data Analysis:

Calculate the percent biomass reduction for each treatment relative to the non-treated

control.

Fit the dose-response data to a suitable non-linear regression model (e.g., log-logistic

model) to determine the ED50 (effective dose for 50% response) and other relevant

parameters.

Visualizations
Mechanism of Action: Inhibition of Branched-Chain
Amino Acid Synthesis
Metosulam, as an ALS inhibitor, disrupts the biosynthesis of the essential branched-chain

amino acids: isoleucine, leucine, and valine. The following diagram illustrates the pathway and

the point of inhibition.
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Caption: Metosulam inhibits the ALS enzyme, blocking amino acid synthesis.

Experimental Workflow for a Greenhouse Dose-
Response Study
The following diagram outlines the logical flow of a typical greenhouse-based dose-response

experiment for a post-emergence herbicide.
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Caption: Workflow for a greenhouse herbicide dose-response study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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